Cas no 135620-04-1 ((S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride)

• Product Name: (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride
• CAS No: 135620-04-1
• MF: C₃₆H₅₄Cl₃MnN₂O₂
• MW: 708.123217105865
• MDL: MFCD02101663
• CID: 64372
• PubChem ID: 24865247
• Update Time: 2025-10-29

(S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride Chemical and Physical Properties

Names and Identifiers

• (S,S)-(+)N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride
• (S,S)-Jacobsen's catalyst manganese(III) chloride complex
• (S,S)-[N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine]manganese(III) chloride
• (1S,2S)-(+)-[1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)]manganese(III) chloride
• (1S,2S)-(-)-[1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)]manganese(III) chlorideSalen
• (1S,2S)-(+)-[1,2-CyclohexanediaMino-N,N'-bis(3,5-di-t-butylsalicylidene)]Manganese(III) chloride (S,S)-Jacobsen Cat.
• (S,S)-(+)N,N‘-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride
• (S,S)-(+)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride
• (S,S)-(+)-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINO-MANGANESE(III) CHLORIDE
• Jacobsen catalyst
• JACOBSEN'S CATALYST
• D77760
• (1S,2S)-(+)-[1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)]Mn(III) chloride
• MFCD02101663
• (S,S)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride
• (S,S)-[N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine]manganese(III)chloride
• 135620-04-1
• manganese(3+) 2,4-di-tert-butyl-6-[(E)-{[(1S,2S)-2-[(Z)-[(3,5-di-tert-butyl-2-hydroxyphenyl)methylidene]amino]cyclohexyl]imino}methyl]phenol trichloride
• manganese(3+) 2,4-di-tert-butyl-6-[(E)-{[(1S,2S)-2-[(E)-[(3,5-di-tert-butyl-2-hydroxyphenyl)methylidene]amino]cyclohexyl]imino}methyl]phenol trichloride
• (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride

• MDL： MFCD02101663
• Inchi： 1S/C36H54N2O2.3ClH.Mn/c1-33(2,3)25-17-23(31(39)27(19-25)35(7,8)9)21-37-29-15-13-14-16-30(29)38-22-24-18-26(34(4,5)6)20-28(32(24)40)36(10,11)12;;;;/h17-22,29-30,39-40H,13-16H2,1-12H3;3*1H;/q;;;;+3/p-3/b37-21-,38-22+;;;;/t29-,30-;;;;/m0..../s1
• InChI Key： VGAJDQCIDNCJQC-GFWOJFBCSA-K
• SMILES： [Mn+3].[Cl-].[Cl-].[Cl-].OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)/C=N/[C@H]1CCCC[C@@H]1/N=C\C1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 706.26300
• Monoisotopic Mass: 706.263130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Brown black powder
• Melting Point: 330-332 °C (lit.)
• PSA: 65.18000
• LogP: 0.14900
• Solubility: Not determined

(S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S36/37/39
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride

Introduction to (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride (CAS No. 135620-04-1)

The compound (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride, identified by its CAS number 135620-04-1, is a fascinating molecule with significant applications in the field of coordination chemistry and catalysis. This manganese(III) complex has garnered attention due to its unique structural features and its potential in various chemical transformations. The presence of chiral salicylidene ligands and the bulky tert-butyl groups contribute to its distinct electronic and steric properties, making it a valuable tool in the development of asymmetric catalysis.

In recent years, there has been a growing interest in the development of efficient and selective catalysts for organic transformations. The chiral environment provided by the (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene) ligand system has been particularly instrumental in achieving high enantioselectivity in various reactions. This ligand framework not only stabilizes the manganese(III) center but also influences the reactivity of the complex, enabling it to participate in a wide range of chemical processes.

One of the most notable applications of this compound is in the field of polymerization reactions. The ability to induce stereoselective polymerization using transition metal complexes has opened up new avenues for the synthesis of advanced materials with tailored properties. The manganese(III) complex has been explored as a catalyst for the polymerization of olefins and other unsaturated compounds, where it exhibits high activity and selectivity. This makes it particularly useful for producing polymers with specific stereochemical configurations, which are crucial for applications in electronics, coatings, and biodegradable materials.

Additionally, the compound has shown promise in the area of oxidation reactions. Manganese complexes are well-known for their ability to catalyze oxygen transfer reactions, and this particular complex has been investigated for its role in converting alcohols into aldehydes and ketones under mild conditions. The chiral environment of the ligand system allows for enantioselective oxidation, which is highly desirable in pharmaceutical synthesis where enantiomeric purity is often critical.

The stability of the manganese(III) center is another key feature that makes this compound attractive for catalytic applications. The bulky tert-butyl groups on the salicylidene ligands provide steric protection, preventing unwanted side reactions and enhancing the longevity of the catalyst. This stability ensures that the complex can be used repeatedly without significant loss of activity, making it economically viable for industrial processes.

Recent research has also explored the use of this compound in photocatalytic systems. The combination of manganese with organic ligands can create a system that is highly responsive to light, enabling efficient energy transfer and charge separation. This has implications for applications such as water splitting and carbon dioxide reduction, which are critical for developing sustainable energy solutions.

The synthesis of (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride involves a series of well-defined steps that highlight its synthetic accessibility. The reaction typically begins with the coordination of manganese(II) salts to the salicylidene ligands, followed by oxidation to form the manganese(III) complex. The use of chiral auxiliaries or asymmetric induction techniques can further enhance the enantiopurity of the final product.

In conclusion, (S,S)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminemanganese(III) chloride (CAS No. 135620-04-1) is a versatile and highly effective catalyst with broad applications in organic synthesis. Its unique structural features and functional properties make it an invaluable tool for researchers working on asymmetric catalysis, polymerization reactions, oxidation processes, and photocatalysis. As our understanding of coordination chemistry continues to evolve, it is likely that this compound will play an even greater role in advancing chemical innovation.